Cas no 811865-16-4 (3,4-Thiophenedicarboxylicacid, 2-amino-5-methyl-, 3,4-dimethyl ester)

• Product Name: 3,4-Thiophenedicarboxylicacid, 2-amino-5-methyl-, 3,4-dimethyl ester
• CAS No: 811865-16-4
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 715343
• PubChem ID: 45098067
• Update Time: 2025-04-19

3,4-Thiophenedicarboxylicacid, 2-amino-5-methyl-, 3,4-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,4-Thiophenedicarboxylicacid, 2-amino-5-methyl-, 3,4-dimethyl ester
• 3,4-Thiophenedicarboxylicacid,2-amino-5-methyl-,dimethylester(9CI)
• dimethyl 2-amino-5-methylthiophene-3,4-dicarboxylate
• 3,4-thiophenedicarboxylic acid,2-amino-5-methyl-,dimethyl ester
• 811865-16-4
• SCHEMBL3059204

• Inchi： 1S/C9H11NO4S/c1-4-5(8(11)13-2)6(7(10)15-4)9(12)14-3/h10H2,1-3H3
• InChI Key： WUXKGVMEMGGMDX-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C(C(=O)OC)=C1C)N

Computed Properties

• Exact Mass: 229.04087901g/mol
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 107Ų